5-(3-methylphenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole

• IUPAC Name: 5-(3-methylphenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C15H11N3O3/c1-10-4-2-6-12(8-10)15-16-14(17-21-15)11-5-3-7-13(9-11)18(19)20/h2-9H,1H3
• InChI Key: ATBWNBNNTIIVHW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NC(=NO2)C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C15H11N3O3
• Molecular Weight: 281.27 g/mol

Description

5-(3-methylphenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole is a heterocyclic compound with potential applications in scientific research. This compound has gained attention due to its unique structural features and potential biological activities.

Scientific Research Applications

5-(3-methylphenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole has potential applications in scientific research. It has been reported to exhibit antitumor, antimicrobial, and anti-inflammatory activities. This compound has also shown promising results in the treatment of various diseases, including cancer, bacterial infections, and inflammation.

Mechanism of Action

The mechanism of action of 5-(3-methylphenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole is not fully understood. However, it has been suggested that this compound may exert its biological activities through the inhibition of enzymes or the modulation of signaling pathways. Further studies are needed to elucidate the exact mechanism of action of this compound.
Biochemical and Physiological Effects:
5-(3-methylphenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole has been shown to exhibit various biochemical and physiological effects. It has been reported to induce apoptosis in cancer cells, inhibit the growth of bacteria, and reduce inflammation. This compound has also been shown to modulate the expression of various genes and proteins involved in cellular processes.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-(3-methylphenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole in lab experiments is its potential for multiple applications. This compound has shown promising results in various biological assays and can be used in different fields of study. However, one of the limitations of using this compound is the lack of information on its toxicity and safety profile. Further studies are needed to determine the safe concentration range of this compound in lab experiments.

Future Directions

There are several future directions for the study of 5-(3-methylphenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole. One direction is to investigate the potential of this compound in drug discovery and development. Another direction is to explore the mechanism of action of this compound and its potential targets in different biological systems. Additionally, further studies are needed to determine the safety and toxicity profile of this compound in vivo and in clinical trials.
In conclusion, 5-(3-methylphenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole is a promising compound with potential applications in scientific research. Its unique structural features and potential biological activities make it a valuable tool in various fields of study. Further research is needed to fully understand the mechanism of action and potential applications of this compound.

Synthesis Methods

The synthesis of 5-(3-methylphenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole can be achieved through various methods. One of the most commonly used methods is the reaction of 3-nitrobenzoylhydrazide with 3-methylbenzoyl chloride in the presence of a base. This reaction results in the formation of the desired compound with a high yield.